1-Bromo-2-iodo-4-methylbenzene

• IUPAC Name: 1-bromo-2-iodo-4-methylbenzene
• InChI: InChI=1S/C7H6BrI/c1-5-2-3-6(8)7(9)4-5/h2-4H,1H3
• InChI Key: FLOUOTRVXNQGKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Br)I
• Molecular Formula: C7H6BrI
• DSSTOX Substance ID: DTXSID70584746
• Molecular Weight: 296.93 g/mol
• CAS RN: 858841-53-9

Description

1-Bromo-2-iodo-4-methylbenzene is a chemical compound with the molecular formula C7H6BrI. It has an average mass of 296.931 Da and a monoisotopic mass of 295.869751 Da.

Molecular Structure Analysis

The molecular structure of 1-Bromo-2-iodo-4-methylbenzene consists of a benzene ring with bromo, iodo, and methyl substituents. The exact positions of these substituents on the benzene ring can be determined by the compound’s name.

Physical And Chemical Properties Analysis

1-Bromo-2-iodo-4-methylbenzene is a liquid at room temperature. It has a density of 2.1±0.1 g/cm3 and a boiling point of 264.2±20.0 °C at 760 mmHg.

Scientific Research Applications

Organic Synthesis

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Ligand in Halogen Exchange Reactions

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Synthesis of Benzyl-Protected Compounds

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Precursor to Other Halogenated Compounds

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Synthesis of Fluorinated Compounds

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Synthesis of Iodinated Compounds

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Safety and Hazards

This compound is classified as a warning hazard. It is a flammable liquid and vapor, can cause skin irritation, and is toxic to aquatic life with long-lasting effects. Precautionary measures include avoiding heat, sparks, open flames, and hot surfaces, keeping the container tightly closed, and wearing protective gloves, eye protection, and face protection.

Mechanism of Action

Target of Action

The primary target of 1-Bromo-2-iodo-4-methylbenzene is the benzene ring . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the ring . This aromatic ring wants to be retained during reactions .

Mode of Action

1-Bromo-2-iodo-4-methylbenzene undergoes electrophilic aromatic substitution . This process involves a two-step mechanism :

• Step 1 (Slow) : The electrons in the pi bond attack the electrophile. One carbon gets a positive charge, the other forms a C-E bond, forming the arenium ion .
• Step 2 (Fast) : The lone pair of electrons on a base attacks the hydrogen. This causes the electrons in the C-H bond to form a C-C double bond, and aromaticity is reformed .

Biochemical Pathways

The biochemical pathways affected by 1-Bromo-2-iodo-4-methylbenzene involve the substitution reactions of benzene . The compound can bond to a nucleophile to give a substitution or addition product .

Pharmacokinetics

Its molecular weight is 296931 Da , which could influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The result of the action of 1-Bromo-2-iodo-4-methylbenzene is the formation of a substituted benzene ring . This occurs after the removal of a proton from the intermediate formed in the first step of the reaction .

Action Environment

The action of 1-Bromo-2-iodo-4-methylbenzene can be influenced by various environmental factors. For instance, the presence of a base is necessary for the second step of the reaction . Additionally, the reaction may be hindered if the benzene ring is strongly deactivated .

Synthesis routes and methods I

Procedure details

To a mixture of 2-iodo-4-methylaniline (50 g, 214.55 mmol) in HOAc (250 mL), H2SO4 (10 mL), and H2O (40 mL) was added a solution of NaNO2 (14.5 g) in H2O (80 mL) at 0° C. The solution was stirred for 1.5 h. This was defined as mixture A. In another round bottom flask, a mixture of NaBr (107 g), CuSO4 (32.2 g), Cu (38.9 g), H2SO4 (39 mL), and H2O (25 mL) was refluxed for 1.5 h. To this mixture was added mixture A, and the solution was then refluxed for 3 h. The solution was treated with water and extracted with EA (500 mL×3). The combined organic layers were washed with brine, dried over Na2SO4, and then concentrated in vacuo. Purification by column chromatography over silica gel eluted with PE afforded the product as colorless oil (43 g, yield 68%). 1H NMR (300 MHz, CDCl3): δ 7.69 (m, 1H), 7.47 (d, J=8.1 Hz, 1H), 7.00 (m, 1H), 2.26 (s, 3H) ppm.

Synthesis routes and methods II

Procedure details

2-Iodo-4-methylaniline (100 g, 450 mmol) was suspended in the mixture of water (200 mL) and HBr (48%, 300 mL). The mixture was refluxed for 15 min. Then the mixture was cooled to 0° C., and NaNO2 (31.05 g, 0.45 mol) in water (150 ml) was added dropwise at such a rate that the temperature did not exceed 5° C. The diazonium solution wad stirred for a further 30 min at 0-5° C. and then added slowly to a stirred mixture of CuBr (64.5 g, 0.45 mol) in HBr (48%, 250 mL) and water (250 ml) at room temperature. The mixture was poured into ice and extracted with CH2Cl2 (500 ml×3). The methylene chloride layer was washed with brine, dried over Na2SO4, and evaporated in vacuum to give the crude product (109 g, yield 81.8%). It can be further purified by column chromatography eluting with petroleum ether. MS: 297 [M+1]+.